Cas no 17513-40-5 (7-methylbenzo[a]anthracene-12-carbaldehyde)

• Product Name: 7-methylbenzo[a]anthracene-12-carbaldehyde
• CAS No: 17513-40-5
• MF: C₂₀H₁₄O
• MW: 270.324565410614
• CID: 1367994
• PubChem ID: 28577
• Update Time: 2025-04-20

7-methylbenzo[a]anthracene-12-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-methylbenzo[a]anthracene-12-carbaldehyde
• LS-27693
• BENZ(a)ANTHRACENE-12-CARBOXALDEHYDE, 7-METHYL-
• 7-Methyl-12-formyl-benz[a]anthracen
• 7-Methylbenz(a)anthracene-12-carboxaldehyde
• AC1L1FMG
• Benz[a]anthracene-12-carboxaldehyde, 7-methyl-
• BRN 2333173
• 12-Formyl-7-methylbenz[a]anthracene
• 12-Formyl-7-methylbenz(a)anthracene
• 7-Methyl-12-formyl-benz&lt
• a&gt
• anthracen
• 7-Methylbenz[a]anthracene-12-carbaldehyde
• 7-Methyl-12-formyl-benz< a> anthracen
• FPNFYDYIOKGCPS-UHFFFAOYSA-N
• 7-Methylbenzo[a]anthracene-12-carbaldehyde #
• 17513-40-5
• DTXSID80169942

• Inchi： 1S/C20H14O/c1-13-15-7-4-5-9-18(15)19(12-21)20-16(13)11-10-14-6-2-3-8-17(14)20/h2-12H,1H3
• InChI Key： FPNFYDYIOKGCPS-UHFFFAOYSA-N
• SMILES： O=CC1C2C=CC=CC=2C(C)=C2C=CC3C=CC=CC=3C2=1

Computed Properties

• Exact Mass: 270.10452
• Monoisotopic Mass: 270.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.0717 (rough estimate)
• Boiling Point: 373.44°C (rough estimate)
• Refractive Index: 1.6700 (estimate)
• PSA: 17.07